Cas no 945389-41-3 (2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole)

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole is a heterocyclic compound featuring an imidazole ring fused to a tetrahydronaphthalene scaffold. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The compound's rigid yet flexible framework allows for selective functionalization, enabling applications in the development of bioactive molecules. Its stability under various reaction conditions and potential for further derivatization enhance its utility in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The presence of both aromatic and aliphatic components contributes to its balanced solubility profile, facilitating its use in diverse synthetic pathways.
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole structure
945389-41-3 structure
Product Name:2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole
CAS No:945389-41-3
MF:C13H14N2
MW:198.263662815094
CID:1059138
PubChem ID:17804479
Update Time:2025-10-17

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2,3,4-tetrahydro-1-naphthalenyl)-1H-Imidazole
    • 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole
    • rac-2-(1,2,3,4-tetrahydro-naphthalen-1-yl)-1h-imidazole
    • BDBM50377396
    • CHEMBL258007
    • SCHEMBL769101
    • BLXFHJKHZWXNDP-UHFFFAOYSA-N
    • tetrahydronaphthyl imidazole
    • 945389-41-3
    • starbld0007031
    • DB-312427
    • Inchi: 1S/C13H14N2/c1-2-6-11-10(4-1)5-3-7-12(11)13-14-8-9-15-13/h1-2,4,6,8-9,12H,3,5,7H2,(H,14,15)
    • InChI Key: BLXFHJKHZWXNDP-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C1C2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 198.115698455g/mol
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 167-169°C
  • Boiling Point: 437.5±24.0 °C at 760 mmHg
  • Flash Point: 241.1±9.3 °C
  • Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole Security Information

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Additional information on 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole

Recent Advances in the Study of 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole (CAS: 945389-41-3)

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole (CAS: 945389-41-3) is a chemical compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings and highlight the compound's potential as a lead molecule for drug development.

The compound's unique structure, featuring a tetrahydronaphthalene moiety fused with an imidazole ring, has been shown to interact with various biological targets. Recent synthetic approaches have improved the yield and purity of 945389-41-3, enabling more detailed pharmacological evaluations. Notably, researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation and binding modes.

In vitro and in vivo studies have demonstrated that 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole exhibits promising activity against amyloid-beta aggregation, a hallmark of Alzheimer's disease. Additionally, its ability to modulate specific neurotransmitter receptors suggests potential applications in treating Parkinson's disease and other neurological disorders. The compound's pharmacokinetic properties, including its blood-brain barrier permeability, have also been investigated, with encouraging results.

Recent research has also explored the anticancer potential of 945389-41-3. Preliminary data indicate that it can induce apoptosis in certain cancer cell lines by targeting key signaling pathways. Mechanistic studies suggest that the compound may inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. These findings position 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole as a promising candidate for further preclinical development.

Despite these advances, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and the development of novel derivatives with enhanced efficacy. Collaborative efforts between academic and industrial researchers will be crucial to translating these discoveries into clinical applications.

In conclusion, 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-1H-imidazole (CAS: 945389-41-3) represents a versatile scaffold with significant therapeutic potential. The latest studies underscore its relevance in addressing unmet medical needs, particularly in neurodegenerative diseases and oncology. Continued investigation into its mechanisms and optimization of its properties will be essential for advancing this compound toward clinical trials.

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